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Compound of Interest

Compound Name: Baralyme

Cat. No.: B1210263

Proper management and disposal of chemical reagents are paramount to ensuring laboratory
safety and regulatory compliance. This guide provides essential, step-by-step procedures for
the safe disposal of Baralyme, a carbon dioxide absorbent. Given that Baralyme production
was discontinued due to safety concerns, such as the potential for producing carbon monoxide
when reacting with certain volatile anesthetics, handling remaining stores requires strict
adherence to safety protocols.[1]

Baralyme is a caustic substance, and its disposal is governed by local, state, and federal
regulations.[2][3] Therefore, the primary and most critical step in any disposal plan is to consult
your institution's Environmental Health and Safety (EHS) department. They will provide specific
guidance based on your location and the exact nature of the waste.

Chemical Profile and Occupational Exposure Limits

Understanding the composition of Baralyme is key to recognizing its hazards. It is a precise
mixture of alkaline hydroxides.[4] The data below summarizes its typical components and their
associated occupational exposure limits.
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Typical Occupational .
(e Primary
Component Composition CAS Number Exposure
o Hazards
(%) Limit (TWA)
Calcium )
. Skin/Eye
Hydroxide ~80% 1305-62-0 5 mg/m3[5] o )
Irritation, Caustic
(Ca(OH)2)
Barium Toxic, Corrosive,
Hydroxide ~20% 17194-00-2 0.5 mg/m3[6] Severe Skin/Eye
(Ba(OH)2) Damagel[6]
Potassium - Corrosive,
) <5% 1310-58-3 Ceiling: 2 mg/m3 )
Hydroxide (KOH) Caustic

TWA (Time-Weighted Average) is the average exposure over an 8-hour shift.

Experimental Protocols: Disposal Procedures

The correct disposal procedure depends on the state of the Baralyme: whether it is
unused/spilled or used/exhausted.

Protocol 1: Disposal of Unused or Spilled Baralyme

Unused Baralyme is highly caustic and must be treated as hazardous waste.[2] Spills should
be managed immediately to prevent exposure and environmental contamination.

Methodology:

e Secure the Area: Ensure the location is well-ventilated. Evacuate and restrict access to the
spill area to essential personnel.[6][7]

» Don Personal Protective Equipment (PPE): Before beginning cleanup, equip yourself with
the following:

o NIOSH-approved dust respirator[2]

o Chemical-resistant gloves (e.g., rubber or nitrile)[2][6]
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o Safety goggles and a face shield for comprehensive eye and face protection[3][6]

o Alab coat or chemical-protective suit[6]

Perform Dry Cleanup:
o DO NOT use water to clean up dry spills, as this can create a caustic solution.

o Carefully sweep or vacuum the material.[6][8] Use a vacuum equipped with a HEPA filter
to avoid generating airborne dust.[7]

o Avoid any actions that create dust.[2][6]

Containerize the Waste: Place the collected Baralyme into a designated, sealable, and
clearly labeled hazardous waste container.[6][8] The label should read "Hazardous Waste:
Corrosive Solid (Baralyme)."

Decontaminate: After cleanup, wipe the area with a damp cloth. Wash exposed skin surfaces
thoroughly with soap and water.[2][3] Contaminated clothing must be removed and
laundered before reuse.[5]

Arrange for Disposal: Store the sealed waste container in a secure, designated area.
Contact your institution's EHS department to arrange for pickup and disposal by a licensed
waste contractor.[5][8]

Protocol 2: Disposal of Used (Exhausted) Baralyme

When used, Baralyme reacts with carbon dioxide to form calcium carbonate and barium
carbonate, with water and heat as byproducts.[4][9] While less caustic than fresh Baralyme,
the exhausted material still requires careful handling.

Methodology:

o Ensure Complete Cooling: If the Baralyme is from an active system, such as an anesthesia
machine canister, allow it to cool completely to room temperature before handling.[2]

o Don PPE: At a minimum, wear protective gloves and safety glasses to prevent contact with
residual caustic material and dust.
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into a designated waste bag or container.

Minimize Dust Formation: Carefully empty the cooled granules from the canister or container

Containerize and Label: Place the exhausted granules into a durable, sealable container.

Label it clearly as "Exhausted Baralyme Waste."

e Consult EHS for Final Disposal: The classification of exhausted Baralyme can vary. While

some safety data sheets suggest it may be handled as non-contaminated clinical waste, this

is not universal and depends on local regulations.[5] Do not dispose of it in regular trash or

down the drain.[3] Always confirm the final disposal pathway with your EHS office.

Emergency First Aid Procedures

In case of accidental exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Skin Contact

Immediately remove contaminated clothing.[6]
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes.[3][6]
Seek medical attention if irritation occurs or

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[3][6] Remove contact lenses
if present and easy to do.[3][6] Seek immediate

medical attention.[3][6]

Move the person to fresh air.[6] If breathing is

Inhalation difficult or stops, provide artificial respiration.
Seek immediate medical attention.
Wash out the mouth with water.[6][8] Do not
) induce vomiting.[6][8] Never give anything by
Ingestion

mouth to an unconscious person.[6] Seek

immediate medical attention.[3]
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Mandatory Visualization

The following diagram illustrates the logical workflow for making decisions regarding Baralyme
disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1210263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

@Baralyme for D@

What is the state of the Baralyme?

Unused or Spilled sed / Exhausted

Unused / Spilled Used / Exhausted

Don Full PPE:
- Dust Respirator
- Chemical Gloves
- Face/Eye Shield

Don PPE:
- Gloves
- Eye Protection

Perform Dry Cleanup
(Sweep / HEPA Vacuum) Allow Canister to Cool Completely
Avoid Dust Generation

Place in Labeled Place in Labeled
azardous Waste Container Waste Container

T

Contact EHS for Disposal Consult EHS for Final
by Licensed Contractor Disposal Pathway

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Baralyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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